
Technical Support: Handling Vacuum Leaks in
C18O Enriched Gas Systems

Author: BenchChem Technical Support Team. Date: April 2026

Compound of Interest
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CAS No.: 4906-87-0

Cat. No.: B3328581

Get Quote

Executive Summary & Safety Directive
Warning: Carbon Monoxide (CO) Toxicity & Cryogenic Explosion Hazard Handling C18O

(Carbon-18 Monoxide) enriched gas presents a dual challenge: the high financial cost of the

isotope and the severe safety risks of CO.

Toxicity: CO is a chemical asphyxiant.[1] Ensure all vacuum exhaust is vented to a dedicated

fume hood or scrubber.

Explosion Hazard: If a vacuum leak admits atmospheric air while you are cryogenically

trapping C18O, Liquid Oxygen (LOX) may condense alongside the CO. This creates a hyper-

reactive fuel-oxidizer mixture. Never allow a trap containing CO to warm up without

monitoring pressure and venting capability.

This guide provides an autonomous, non-linear troubleshooting workflow designed for

researchers to minimize isotope loss while ensuring system integrity.

Diagnostic Triage: Is it a Leak or Outgassing?
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Before breaking vacuum or venting, you must distinguish between a physical leak (atmospheric

intrusion) and virtual leaks (outgassing/desorption).

The RGA Signature Method
The most definitive diagnostic tool is a Residual Gas Analyzer (RGA).

Protocol:

Isolate the C18O source vessel immediately to conserve the main stock.

Pump the manifold down to high vacuum (<

Torr).

Scan the mass spectrum (0–100 AMU).

Signal Mass (m/z) Diagnosis Action

Water Dominant 18 (H2O), 17 (OH) Outgassing
Bake out system; no

physical leak.

Air Signature 28 (N2), 32 (O2) Real Leak
Check N2/O2 ratio. If

~4:1, it is air.

Argon Presence 40 (Ar) Real Leak
Confirms atmospheric

air (Ar is ~1% of air).

Enriched Isotope 30 (C18O) Residual Gas
System is tight; pump

down longer.

Note on Mass 30: Normal CO is Mass 28.[2][3][4][5] C18O is Mass 30 (

). If you see high Mass 28 and 32, it is an air leak. If you see Mass 30, it is your isotope.

Leak Localization Protocols
If a real leak is confirmed, use the following decision matrix to locate it without wasting C18O.

Method A: Helium Leak Detection (Vacuum Mode)
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Best for: High-vacuum manifolds where the pumps are still running. Requirement: Helium Leak

Detector (MSLD).

Evacuate: Ensure system is under vacuum.

Connect: Attach MSLD to the foreline or a dedicated port.

Spray: Start at the top of the system and work down (Helium rises). Spray small bursts of He

gas at flanges, feedthroughs, and welds.

Wait: Response time depends on conductance. Wait 5–10 seconds per test point.

Method B: Rate-of-Rise (Pressure Decay)
Best for: Quantifying the leak rate to determine if an experiment can proceed.

Evacuate system to base pressure (

).

Close the valve to the pump (isolate the chamber).

Record pressure (

) over time (

).

Calculate Leak Rate (

):

Where

is system volume.

Thresholds:

mbar·L/s: Ultra-High Vacuum (Safe for long storage)

mbar·L/s: Acceptable for flow experiments
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mbar·L/s: Critical Failure (Stop experiment)

Isotope Recovery: The "Sorption Trap" Protocol
Scenario: You suspect a leak, but the system is full of C18O. You need to save the gas before

repairing.

The Physics Problem: Carbon Monoxide (CO) has a boiling point of 81.6 K. Liquid Nitrogen

(LN2) is 77 K.

At 77 K, CO is a liquid with a vapor pressure of >400 mbar.

Result: A standard LN2 cold trap will NOT freeze C18O into a solid; it will only condense it to

a liquid, leaving significant gas pressure. You cannot pump the system down effectively

without losing C18O.

The Solution: Cryogenic Sorption To lower the vapor pressure effectively, you must use a high-

surface-area sorbent.

Step-by-Step Recovery:

Prepare Trap: Use a stainless steel vessel filled with Zeolite 5A or Activated Charcoal.

Activate: Bake the trap at 150°C under vacuum to remove water/air.

Connect: Attach the trap to the C18O manifold.

Cool: Submerge the trap in Liquid Nitrogen (77 K).

Expand: Open the valve. The C18O will adsorb onto the cold zeolite.

Mechanism:[6][7][8][9] Physisorption lowers the equilibrium pressure to

mbar, allowing effective recovery.

Isolate: Close the trap valve.

Repair: Vent the remaining manifold, fix the leak, and evacuate.
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Release: Warm the trap to room temperature to release C18O back into the system.

Troubleshooting Logic (Visualized)
The following diagram illustrates the decision process for handling a suspected leak in a C18O

line.
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Suspected Vacuum Anomaly

Check RGA / Gauge
(Is Pressure Rising?)

Is it Air?
(N2/O2 Ratio ~4:1)

Diagnosis: Outgassing
(H2O Dominant)

No (H2O)

Diagnosis: Real Leak

Yes (N2/O2)

Action: Bake Out System Is C18O Present?

Action: Sorption Trap Recovery
(Zeolite + LN2)

Yes

Action: Evacuate Manifold

No

Action: Helium Leak Test

Action: Repair & Validate
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Caption: Decision tree for identifying, isolating, and rectifying vacuum leaks in isotope-enriched

gas systems.

Frequently Asked Questions (FAQs)
Q: Can I use a standard LN2 cold finger to trap C18O? A: No. As detailed in the Recovery

section, the vapor pressure of CO at 77 K (Liquid Nitrogen temperature) is too high to create a

functional vacuum or recover the gas efficiently. You must use a sorption trap (Zeolite/Charcoal

at 77 K) or Liquid Helium (4 K) to effectively immobilize C18O.

Q: My RGA shows a high background at Mass 28. Is this a leak or my C18O? A: Mass 28 is

likely Nitrogen (

) or standard Carbon Monoxide (

). C18O appears at Mass 30 (

).

If Mass 28 is high and Mass 32 (O2) is present at ~25% of the Mass 28 peak, it is an Air

Leak.

If Mass 30 is high, it is your isotope.

Q: I accidentally condensed air into my C18O trap. What do I do? A:STOP. Do not seal the trap

and let it warm up. Liquid Oxygen (from air) mixed with Carbon Monoxide is an explosive

mixture.

Keep the trap cold (LN2).

Open the trap to a vacuum pump (with a blast shield in place).

Slowly pump on the frozen mixture while keeping it at 77 K. Nitrogen and Oxygen have

higher vapor pressures than adsorbed CO and can be preferentially pumped off if using a

sorption trap, though separation is difficult.

If safety is in doubt, vent the trap to a fume hood and sacrifice the isotope. Your life is worth

more than the gas.
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Q: How does a leak affect my isotopic enrichment calculation? A: A leak introduces

. This dilutes your enrichment. You can calculate the damage using Isotope Dilution Mass
Spectrometry (IDMS) principles.

Formula:

If you know the leak rate and duration, you can estimate the influx of

and correct your baseline, but for high-precision work, the sample is often compromised.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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